Cas no 2639442-96-7 (Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride)

• Product Name: Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride
• CAS No: 2639442-96-7
• MF: C₁₁H₁₅BrClNO₂
• MW: 308.599301576614
• MDL: MFCD33549283
• CID: 5641194
• PubChem ID: 155970953
• Update Time: 2025-05-26

Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride
• EN300-27777669
• 2639442-96-7
• Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride

• MDL： MFCD33549283
• Inchi： 1S/C11H14BrNO2.ClH/c1-11(2,3)15-10(14)7-8-5-4-6-9(12)13-8;/h4-6H,7H2,1-3H3;1H
• InChI Key： LYLFMZJVIKYNAD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CC(=O)OC(C)(C)C)=N1.Cl

Computed Properties

• Exact Mass: 306.99747g/mol
• Monoisotopic Mass: 306.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride

Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride: A Comprehensive Overview

Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride, also known by its CAS number 2639442-96-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological activities, and recent advancements associated with this compound.

The molecular structure of Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride comprises a pyridine ring substituted with a bromine atom at the 6-position and an acetate group attached at the 2-position. The acetate group is further esterified with a tert-butyl moiety, which contributes to the compound's stability and solubility properties. The hydrochloride salt form indicates that the compound exists in its protonated state, which is often preferred for pharmaceutical applications due to improved bioavailability.

Recent studies have highlighted the potential of Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride as a precursor in the synthesis of bioactive molecules. Researchers have explored its role in constructing complex heterocyclic frameworks, which are integral to many therapeutic agents. For instance, the bromine substituent at the 6-position of the pyridine ring facilitates various nucleophilic substitution reactions, enabling the construction of diverse derivatives with tailored pharmacological profiles.

In terms of synthesis, several methods have been reported for the preparation of Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride. A common approach involves the bromination of pyridine derivatives followed by esterification with tert-butyl acetate. This multi-step synthesis pathway ensures high purity and structural integrity, which are critical for downstream applications in drug development.

The pharmacological evaluation of Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride has revealed promising activities in preclinical models. Studies have demonstrated its potential as an anti-inflammatory agent, with mechanisms involving inhibition of key inflammatory pathways. Additionally, research into its anti-cancer properties has shown selective cytotoxicity against various cancer cell lines, suggesting its potential as a lead compound for oncology drug development.

Recent advancements in computational chemistry have further enhanced our understanding of the molecular interactions of Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride. Molecular docking studies have identified key binding motifs that contribute to its bioactivity, providing valuable insights for structure-based drug design. These findings underscore the importance of this compound as a valuable tool in medicinal chemistry research.

In conclusion, Tert-butyl 2-(6-bromopyridin-2-yl)acetate hydrochloride stands out as a versatile compound with significant potential in drug discovery and development. Its unique structural features, coupled with recent research advancements, position it as a valuable asset in the arsenal of modern medicinal chemistry. As ongoing studies continue to unravel its full potential, this compound is poised to make meaningful contributions to the development of novel therapeutic agents.